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Compound of Interest

1-((Diiodomethyl)sulfonyl)-4-
Compound Name:
methylbenzene

cat. No.: B1209700

A comprehensive review of scientific literature and chemical databases reveals that
diiodomethyl p-tolyl sulfone is not utilized as a protecting group in synthetic organic chemistry.
Instead, this compound is widely documented and commercially employed as a potent biocide,
fungicide, and antimicrobial agent.

Our extensive search for applications of diiodomethyl p-tolyl sulfone in protecting group
strategies, including the protection of diols, alcohols, or other functional groups, yielded no
relevant protocols, reaction mechanisms, or quantitative data. The chemical properties of
diiodomethyl p-tolyl sulfone, particularly the reactivity of the diiodomethyl group, do not appear
to lend themselves to the typical requirements of a protecting group, such as straightforward
introduction, stability under various reaction conditions, and selective removal.

Therefore, the requested detailed Application Notes and Protocols for its use in protecting
group chemistry cannot be provided, as this application is not supported by the available
scientific evidence.

Established Applications as a Biocide

Diiodomethyl p-tolyl sulfone, often known by the trade name Amical®, is extensively used for its
ability to inhibit microbial growth in a variety of industrial and commercial products.[1][2][3][4] Its
primary function is to prevent the degradation of materials caused by bacteria, fungi, and algae.

Key applications include:
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e Preservative in Coatings: It is incorporated into paints, coatings for air ducts, and fire-
retardant coatings to prevent mildew and fungal growth.[3][5]

o Material Protection: It is used to preserve adhesives, caulks, sealants, rubber, and plastics.

[3]
» Textile and Leather Industry: It protects textiles and tanned leather from microbial damage.[1]

e Paper Production: It is used to control microbial growth in pulp and slurries during the
papermaking process.[5]

e Wood Preservation: It serves as a wood preservative to prevent rot and decay.[5]

e Personal Care Products: In some formulations, it is used as a preservative in products like
anti-dandruff shampoos.[1]

Chemical and Physical Properties

Below is a summary of the key chemical and physical properties of diiodomethyl p-tolyl sulfone.

Property Value

Chemical Formula CsHsl202S

CAS Number 20018-09-1

Appearance Tan powder at room temperature

Molecular Weight 422.02 g/mol

Melting Point 136 °C (with a reported range of 149-152 °C)

Water Solubili Very low, reported as less than 5 ppm and in the
ater Solubili
v range of 0.1 to 1 mg/L.[6]

Stable at room temperature. It is stable to

Stability hydrolysis at pH 5 but degrades at pH 7 and 9.
[6]

Logical Relationship: From Reagent to Application
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The primary utility of diiodomethyl p-tolyl sulfone is dictated by its biocidal properties, leading to
its widespread use as a preservative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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